Cas no 1247415-47-9 (2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide
• CAS No: 1247415-47-9
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 2156593
• Update Time: 2025-11-02

2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(1-methyl-piperidin-2-ylmethyl)-acetamide
• 2-Chloro-N-((1-methylpiperidin-2-yl)methyl)acetamide
• 2-chloro-N-[(1-methylpiperidin-2-yl)methyl]acetamide
• AM91253
• 2-Chloro-N-(1-methylpiperidin-2-ylmethyl)acetamide
• 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

• Inchi： 1S/C9H17ClN2O/c1-12-5-3-2-4-8(12)7-11-9(13)6-10/h8H,2-7H2,1H3,(H,11,13)
• InChI Key： XEJQYCDTEWLOBT-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CCCCN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 32.299

Additional information on 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

Comprehensive Overview of 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1247415-47-9)

2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, with the CAS number 1247415-47-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of acetamide derivatives, which are widely studied for their potential applications in drug development and molecular synthesis. The unique structural features of this molecule, including the piperidine ring and the chloroacetamide moiety, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has surged, driven by advancements in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential role as a building block for novel therapeutic agents. The compound's molecular structure allows for versatile modifications, enabling the creation of derivatives with tailored properties for specific applications. This adaptability has made it a subject of numerous scientific publications and patent filings.

One of the key areas where 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide has shown promise is in the development of central nervous system (CNS) targeting drugs. The piperidine moiety is a common feature in many CNS-active compounds, and its presence in this molecule suggests potential applications in neurological research. Additionally, the chloroacetamide group provides a reactive site for further chemical transformations, making it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern green chemistry principles are increasingly being applied to its production, addressing growing concerns about sustainable chemical manufacturing. This aligns with current industry trends toward environmentally friendly synthesis methods, which are highly sought after in both academic and industrial settings.

Quality control is paramount when working with 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, as impurities can significantly affect its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These rigorous standards ensure that researchers can rely on consistent material properties for their experiments, a critical factor in reproducible scientific research.

From a commercial perspective, 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is available from several specialty chemical suppliers, often with different grades tailored to specific research needs. The pricing and availability of this compound can vary depending on factors such as purity level, batch size, and supply chain dynamics. Researchers are advised to carefully evaluate supplier credentials and product specifications when sourcing this material for their work.

Looking ahead, the future applications of 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide appear promising, particularly in the field of targeted drug delivery systems. Its structural features make it a potential candidate for conjugation with various drug molecules or nanocarriers, opening new possibilities in precision medicine. As research continues to uncover novel uses for this versatile compound, its importance in chemical and pharmaceutical development is likely to grow even further.

For researchers working with 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, proper handling and storage are essential to maintain its stability. The compound should be stored in cool, dry conditions, protected from light and moisture, to prevent degradation over time. These precautions help ensure that the material retains its intended properties throughout the course of experimental work.

In conclusion, 2-Chloro-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1247415-47-9) represents an important chemical entity with diverse potential applications in modern research. Its unique combination of structural elements and reactivity makes it a valuable tool for scientists exploring new frontiers in medicinal chemistry, drug design, and materials science. As the scientific community continues to investigate its properties and applications, this compound is poised to play an increasingly significant role in advancing various fields of chemical and pharmaceutical research.